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Compound of Interest

Compound Name: 3,5-Difluorobenzoic acid-d3

Cat. No.: B12387315

Get Quote

This technical guide provides a comprehensive overview of 3,5-Difluorobenzoic acid-d3, a

deuterated analog of 3,5-Difluorobenzoic acid. This document is intended for researchers,

scientists, and professionals in drug development and other scientific fields who utilize

isotopically labeled compounds.

Core Molecular Data
3,5-Difluorobenzoic acid-d3 is a stable, isotopically labeled compound where three hydrogen

atoms on the benzene ring have been replaced by deuterium. This labeling is particularly useful

in metabolic studies, as a tracer, and in mass spectrometry-based quantification methods.
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Property Value Source

Chemical Name 3,5-Difluorobenzoic-d3 Acid [1]

CAS Number 934397-71-4 [1]

Molecular Formula F₂C₆D₃COOH [1]

Molecular Weight 161.12 g/mol [1]

Isotopic Enrichment ≥98 atom % D [1]

Appearance White to off-white solid

Storage Conditions Store at room temperature [1]

For comparison, the properties of the unlabeled 3,5-Difluorobenzoic acid are provided below.

Property Value Source

Chemical Name 3,5-Difluorobenzoic acid [2][3][4][5]

CAS Number 455-40-3 [3][4]

Molecular Formula C₇H₄F₂O₂ [3][4][5]

Molecular Weight 158.10 g/mol [3][5]

Melting Point 121-123 °C [6]

Appearance Off-white needles and chunks [6]

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,5-Difluorobenzoic acid-d3 are not

readily available in the public domain. However, a general method for the synthesis of

fluorinated benzoic acids can be adapted. The following is a representative protocol for the

synthesis of a related compound, 4-amino-3,5-difluorobenzoic acid, which illustrates the

chemical principles that could be applied.

Synthesis of 4-amino-3,5-difluorobenzoic acid[7]
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Hydrolysis of the Nitrile: 4-amino-3,5-difluorobenzonitrile (14.91 g, 96.7 mmol) is treated with

1 M sodium hydroxide (480 mL).

Reflux: The resulting solution is heated to reflux for 24 hours.

Acidification: The reaction mixture is cooled to room temperature, and concentrated

hydrochloric acid (60 mL) is added dropwise until the solution becomes acidic (pH ~1),

leading to the precipitation of the product as a hydrochloride salt.

Purification: The salt is then dissolved in ethyl acetate, dried over MgSO₄, filtered, and

concentrated under vacuum to yield 4-amino-3,5-difluorobenzoic acid.

To synthesize 3,5-Difluorobenzoic acid, one could start from 3,5-difluorobenzaldehyde and

oxidize it. A general procedure for such an oxidation is as follows:

Oxidation of 3,5-Difluorobenzaldehyde to 3,5-Difluorobenzoic acid[8]

Catalyst Preparation: Diphenyl diselenide (0.006 g, 0.02 mmol) is treated with 30% w/w

hydrogen peroxide (0.1 mL, 1 mmol) and water (0.2 mL) and stirred at room temperature

until the reaction mixture becomes colorless.

Aldehyde Addition: 3,5-Difluorobenzaldehyde (1 mmol) is added to the mixture.

Reaction: The reaction is stirred for 6 hours.

Extraction: The aqueous mixture is extracted three times with ethyl acetate (3 x 20 mL).

Work-up: The combined organic layers are dried over Na₂SO₄, and the solvent is evaporated

under reduced pressure to yield the product.

Conceptual Workflow
The following diagram illustrates a general workflow for the quality control and analysis of a

synthesized batch of 3,5-Difluorobenzoic acid-d3.
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Caption: Quality control workflow for 3,5-Difluorobenzoic acid-d3.

Applications and Significance
3,5-Difluorobenzoic acid and its derivatives are significant in several areas of research and

development:

Pharmaceutical Development: The incorporation of fluorine atoms into organic molecules

can significantly alter their biological properties. 3,5-Difluorobenzoic acid serves as a key

building block in the synthesis of various pharmaceuticals, including anti-inflammatory and

analgesic drugs.[9][10] The electron-withdrawing nature of the fluorine atoms can influence

the reactivity of both the aromatic ring and the carboxylic acid group, opening up unique

synthetic pathways.[10]

Agrochemicals: It is used in the production of herbicides and pesticides.[9]

Materials Science: This compound is employed in the creation of specialty polymers and

resins, contributing to materials with improved thermal and chemical resistance.[9][10]

Analytical Chemistry: It is utilized as a reagent in chromatography and spectroscopy.[9]
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The deuterated form, 3,5-Difluorobenzoic acid-d3, is particularly valuable as an internal

standard in quantitative mass spectrometry assays, allowing for precise measurement of the

unlabeled compound in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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